2-Chloro-1,3,2-benzodioxaborole
Overview
Description
2-Chloro-1,3,2-benzodioxaborole , also known as B-Chlorocatecholborane , is a boron-containing compound. Its chemical formula is C6H4BClO2 , and its molecular weight is 154.36 g/mol . This compound has various applications, including its use as an antiseptic and disinfectant agent for skin disinfection and surgical instruments .
Molecular Structure Analysis
The molecular structure of 2-Chloro-1,3,2-benzodioxaborole consists of a benzene ring fused with a dioxaborole ring. The chlorine atom is attached to the benzene ring, and the boron atom is part of the dioxaborole ring. The compound’s structure is as follows: !Molecular Structure
Physical And Chemical Properties Analysis
Scientific Research Applications
Borylative Cyclization of Alkynes
B-Chlorocatecholborane is a boron reagent and a Lewis acid, known to facilitate the borylative cyclization of alkynes to yield borylated heterocycles .
Preparation of Lactones and Thiophenes
This compound is used in the preparation of lactones, and thiophenes . Lactones are cyclic esters that are used in a variety of chemical reactions, while thiophenes are sulfur-containing heterocyclic compounds that are found in many important molecules in nature and industry.
Preparation of 2-Arachidonoylglycerol
B-Chlorocatecholborane can be used to prepare 2-arachidonoylglycerol by acetal cleavage of cis-arachidonoylbenzylidene glycerol . 2-Arachidonoylglycerol is a signaling lipid in the central nervous system and a key player in various physiological processes.
Preparation of Metal Boryl Complexes
This compound can be used to prepare metal boryl complexes (Rh and Ir complexes) through oxidative addition . These complexes are important in the field of organometallic chemistry and have applications in catalysis.
Removal of Trityl Group
B-Chlorocatecholborane is used to remove the trityl group in one of the key steps for the synthesis of (−)-dictyostatin . Dictyostatin is a marine natural product that shows promising anticancer activity.
Transformation of Urethanes into Isocyanates
This compound is used as a reagent for the selective cleavage of many protecting groups, including MEM-ethers, Z-amines, BOC-amines, and more . It can also transform urethanes into isocyanates , which are used in the production of polyurethane foams, elastomers, coatings, and adhesives.
Mechanism of Action
Target of Action
The primary targets of 2-Chloro-1,3,2-benzodioxaborole, also known as B-Chlorocatecholborane, are various protecting groups such as MEM-ethers, Z-amines, BOC-amines . It is also used in the preparation of metal boryl complexes (Rh and Ir complexes) through oxidative addition .
Mode of Action
2-Chloro-1,3,2-benzodioxaborole interacts with its targets by facilitating the selective cleavage of many protecting groups . This compound is a boron reagent and a Lewis acid, known to facilitate the borylative cyclization of alkynes to yield the borylated heterocycles .
Biochemical Pathways
The biochemical pathways affected by 2-Chloro-1,3,2-benzodioxaborole involve the transformation of urethanes into isocyanates . This transformation is a key step in various biochemical reactions and can have significant downstream effects.
Pharmacokinetics
The compound’s molecular weight of 15436 may influence its bioavailability.
Result of Action
The molecular and cellular effects of 2-Chloro-1,3,2-benzodioxaborole’s action include the production of borylated heterocycles from alkynes . It is also used to remove the trityl group in one of the key steps for the synthesis of (−)-dictyostatin .
Action Environment
The action, efficacy, and stability of 2-Chloro-1,3,2-benzodioxaborole can be influenced by various environmental factors. For instance, it is known to react with water . Therefore, the presence of water in the reaction environment could potentially affect the compound’s action.
Future Directions
properties
IUPAC Name |
2-chloro-1,3,2-benzodioxaborole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BClO2/c8-7-9-5-3-1-2-4-6(5)10-7/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AZYGEWXDKHFOKB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC2=CC=CC=C2O1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BClO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10399755 |
Source
|
| Record name | 2-Chloro-1,3,2-benzodioxaborole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10399755 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-1,3,2-benzodioxaborole | |
CAS RN |
55718-76-8 |
Source
|
| Record name | 2-Chloro-1,3,2-benzodioxaborole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10399755 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Chloro-1,3,2-benzodioxaborole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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